Cas no 5543-58-8 (R-(+)-Warfarin)

• Product Name: R-(+)-Warfarin
• CAS No: 5543-58-8
• MF: C₁₉H₁₆O₄
• MW: 308.32794
• CID: 374900
• PubChem ID: 54684598
• Update Time: 2024-10-28

R-(+)-Warfarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-3-[(1R)-3-oxo-1-phenylbutyl]-
• (R)-(+)-Warfarin
• (+)-Warfarin
• (R)-Warfarin
• 4-Hydroxy-3-(3-oxo-1-phenyl-butyl)-chromen-2-one
• R-()-Warfarin
• R-(+)-Warfarin
• 4-hydroxy-3-[(1R)-3-oxo-1-phenylbutyl]-2H-chromen-2-one
• QTXVAVXCBMYBJW-OAHLLOKOSA-N
• WARFARIN, (+)-
• CHEMBL251073
• WARFARIN, D-
• NCGC00165933-01
• (R)-4-Hydroxy-3-(3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one
• 09CC5J5C8A
• SCHEMBL1479347
• UNII-09CC5J5C8A
• R-(+)-3-Acetonybenzyl)-4-hydroxycoumarin
• 4-hydroxy-3-((1R)-3-oxo-1-phenylbutyl)-2H-1-benzopyran-2-one
• ES-2589
• CHEBI:87737
• (+)-(R)-WARFARIN
• Warfarin, (R)-
• Dextrowarfarin
• 4-Hydroxy-3-[(1R)-3-oxo-1-phenylbutyl]-2H-1-benzopyran-2-one
• DTXCID50820891
• BIDD:GT0199
• 1h9z
• 4-hydroxy-3-((1R)-3-oxo-1-phenylbutyl)-2H-chromen-2-one
• NS00117905
• SCHEMBL3792087
• Q27105121
• EINECS 226-908-9
• (R)-(+)-Warfarin, >=97% (HPLC)
• R-WARFARIN
• 2H-1-BENZOPYRAN-2-ONE, 4-HYDROXY-3-((1R)-3-OXO-1-PHENYLBUTYL)-
• (R)-4-hydroxy-3-(3-oxo-1-phenylbutyl)-2H-chromen-2-one
• (R)-4-Hydroxy-3-(3-oxo-1-phenylbutyl)-2-benzopyrone
• DB08496
• AKOS027320495
• 4-hydroxy-3-[(1R)-3-oxo-1-phenylbutyl]chromen-2-one
• 5543-58-8
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-oxo-1-phenylbutyl)-, (R)-

• MDL： MFCD00272376
• Inchi： InChI=1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/t15-/m1/s1
• InChI Key： PJVWKTKQMONHTI-OAHLLOKOSA-N
• SMILES： CC(=O)C[C@H](C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O

Computed Properties

• Exact Mass: 308.10500
• Monoisotopic Mass: 308.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: White solid
• Density: 1.307
• Melting Point: ≥170 °C
• Boiling Point: 471.1°Cat760mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.635
• Solubility: DMF: soluble
• PSA: 67.51000
• LogP: 3.60960
• Solubility: Not determined

R-(+)-Warfarin Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 61-48/25-52/53
• Safety Instruction： 53-45-61
• Hazardous Material Identification：
• Risk Phrases：R61; R48/25; R52/53
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins